Cas no 1895098-42-6 (1-2-fluoro-5-(trifluoromethyl)phenylpropan-2-ol)

• Product Name: 1-2-fluoro-5-(trifluoromethyl)phenylpropan-2-ol
• CAS No: 1895098-42-6
• MF: C₁₀H₁₀F₄O
• MW: 222.179417133331
• CID: 6055559
• PubChem ID: 69350447
• Update Time: 2025-06-08

1-2-fluoro-5-(trifluoromethyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-fluoro-5-(trifluoromethyl)phenylpropan-2-ol
• SCHEMBL5198655
• 1895098-42-6
• 1-[2-fluoro-5-(trifluoromethyl)phenyl]propan-2-ol
• EN300-1963313

• Inchi： 1S/C10H10F4O/c1-6(15)4-7-5-8(10(12,13)14)2-3-9(7)11/h2-3,5-6,15H,4H2,1H3
• InChI Key： KOHIIVAJXZMCMY-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1CC(C)O

Computed Properties

• Exact Mass: 222.06677759g/mol
• Monoisotopic Mass: 222.06677759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-2-fluoro-5-(trifluoromethyl)phenylpropan-2-ol

Introduction to 1-2-Fluoro-5-(trifluoromethyl)phenylpropan-2-ol (CAS No. 1895098-42-6)

1-2-Fluoro-5-(trifluoromethyl)phenylpropan-2-ol, with the CAS number 1895098-42-6, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound belongs to the class of fluorinated aromatic alcohols, which are known for their enhanced stability and reactivity compared to their non-fluorinated counterparts.

The molecular formula of 1-2-fluoro-5-(trifluoromethyl)phenylpropan-2-ol is C₁₀H₉F₄O, and its molecular weight is approximately 237.17 g/mol. The presence of the trifluoromethyl group (CF₃) and the fluoro substituent on the aromatic ring imparts distinct chemical properties to this compound, making it a valuable candidate for various research and industrial applications.

In the context of pharmaceutical research, 1-2-fluoro-5-(trifluoromethyl)phenylpropan-2-ol has been explored for its potential as a lead compound in drug discovery. Fluorinated compounds are often used in drug design due to their ability to improve pharmacokinetic properties, such as solubility, metabolic stability, and bioavailability. Recent studies have shown that this compound exhibits promising activity against certain bacterial strains, suggesting its potential as an antibacterial agent. Additionally, its unique structure may offer new insights into the development of more effective and selective drugs for various diseases.

Beyond pharmaceutical applications, 1-2-fluoro-5-(trifluoromethyl)phenylpropan-2-ol has also been investigated for its use in materials science. The presence of fluorine atoms can significantly alter the physical and chemical properties of materials, making them more resistant to environmental factors such as moisture, temperature, and chemical degradation. This makes 1-2-fluoro-5-(trifluoromethyl)phenylpropan-2-ol a potential candidate for the development of advanced coatings, polymers, and other functional materials with enhanced performance characteristics.

The synthesis of 1-2-fluoro-5-(trifluoromethyl)phenylpropan-2-ol typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the nucleophilic substitution of a fluoroalkyl halide with an appropriate nucleophile followed by further functionalization steps. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for the production of this compound, which is crucial for its large-scale application.

In terms of safety and handling, while specific data on the toxicity and environmental impact of 1-2-fluoro-5-(trifluoromethyl)phenylpropan-2-ol may be limited, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a well-ventilated area away from incompatible substances.

The future prospects for 1-2-fluoro-5-(trifluoromethyl)phenylpropan-2-ol are promising. Ongoing research is focused on optimizing its synthesis methods, exploring new applications, and evaluating its biological activity in more detail. As our understanding of this compound continues to grow, it is likely that new opportunities will emerge for its use in both academic research and industrial settings.

In conclusion, 1-2-fluoro-5-(trifluoromethyl)phenylpropan-2-ol (CAS No. 1895098-42-6) is a versatile compound with a wide range of potential applications. Its unique chemical structure makes it an attractive candidate for drug discovery and materials science research. As research in these areas progresses, it is expected that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.